Cas no 408367-33-9 (2-(3-Acetylphenyl)benzoic acid)

2-(3-Acetylphenyl)benzoic acid Properties

Names and Identifiers

• 3'-Acetyl-[1,1'-biphenyl]-2-carboxylic acid
• [1,1'-Biphenyl]-2-carboxylicacid, 3'-acetyl-
• 2-(3-ACETOPHENYL)BENZOIC ACID
• 2-BIPHENYL-3'-ACETYL-CARBOXYLIC ACID
• 3'-Acetyl-biphenyl-2-carboxylic acid
• CS-0171640
• SCHEMBL6792767
• MFCD03839957
• 2-biphenyl-3'-acetyl-carboxylic acid
• 408367-33-9
• FS-5350
• DTXSID70373319
• 2-(3-acetylphenyl)benzoic Acid
• 3'-Acetyl-[1,1'-biphenyl]-2-carboxylicacid
• AKOS022184795
• +Expand

• MDL： MFCD03839957
• InChIKey： UTXIAQYSGYZOOP-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H12O3/c1-10(16)11-5-4-6-12(9-11)13-7-2-3-8-14(13)15(17)18/h2-9H,1H3,(H,17,18)
• SMILES： CC(=O)C1=CC(=CC=C1)C2=CC=CC=C2C(=O)O

Computed Properties

• Exact Mass: 240.07900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 240.078644241g/mol
• Heavy Atom Count: 18
• Complexity: 324
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• LogP: 3.25440
• PSA: 54.37000

2-(3-Acetylphenyl)benzoic acid Security Information

• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature
• Signal Word：Warning

2-(3-Acetylphenyl)benzoic acid Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%